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Compound of Interest

Compound Name: Manganese(II) oxide

Cat. No.: B073436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of manganese(II)
oxide (MnO) in various solvents. The information is curated for researchers, scientists, and

professionals in drug development who require a thorough understanding of the dissolution

characteristics of this compound. This document details the solubility in aqueous and non-

aqueous systems, presents quantitative data where available, and outlines experimental

protocols for solubility determination.

Overview of Manganese(II) Oxide Solubility
Manganese(II) oxide, an inorganic compound with the formula MnO, is a green crystalline

solid. Its solubility is a critical parameter in various applications, including catalysis, battery

materials, and as a precursor in the synthesis of other manganese compounds. Generally,

MnO is characterized by its poor solubility in water but demonstrates appreciable solubility in

acidic solutions.

Key Solubility Characteristics:

Water: Insoluble.[1]

Acids: Soluble, typically through a chemical reaction to form manganese(II) salts.[1][2]
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Alkaline Solutions: Generally considered insoluble, though it may react with concentrated

and hot alkaline solutions.

Ammonium Chloride Solutions: Soluble.

Organic Solvents: Generally insoluble in most common organic solvents.

Quantitative Solubility Data
While qualitative descriptions of MnO solubility are abundant, precise quantitative data in

scientific literature is sparse. The dissolution in acidic and some salt solutions is a reactive

process, meaning the solid is consumed to form new soluble species. Therefore, the "solubility"

is often discussed in terms of the rate and extent of this reaction.

Table 1: Quantitative Solubility Data for Manganese(II) Oxide
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Solvent
System

Temperature
(°C)

Concentration
of Solvent

Solubility Notes

Water Ambient N/A Insoluble

MnO does not

physically

dissolve in water

to any significant

extent.

Hydrochloric Acid

(HCl)
95

12.4 M

(concentrated)
High

Complete

dissolution of

MnO is

achievable. The

reaction forms

manganese(II)

chloride (MnCl2)

and water.[3]

Sulfuric Acid

(H₂SO₄)
40 4 M High

Leaching

efficiency of

86.79% for

manganese from

ore concentrate

was achieved,

indicating high

reactivity. The

reaction forms

manganese(II)

sulfate (MnSO₄)

and water.[4]

Nitric Acid

(HNO₃)
Not Specified Not Specified Soluble

Reacts to form

manganese(II)

nitrate

(Mn(NO₃)₂) and

water.[5]

Ammonium

Chloride (NH₄Cl)

Elevated Not Specified Soluble The interaction

leads to the

formation of
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manganese(II)

chloride.[6]

Note: The data for acidic solutions often reflects the efficiency of leaching or digestion

processes rather than equilibrium solubility in the traditional sense.

Dissolution Mechanisms and Influencing Factors
The dissolution of manganese(II) oxide in acidic media is a classic acid-base reaction where

the oxide ion (O²⁻) reacts with protons (H⁺) from the acid to form water. This shifts the

equilibrium towards the dissolution of the solid.

Reaction with a generic strong acid (HX): MnO(s) + 2H⁺(aq) → Mn²⁺(aq) + H₂O(l)

Several factors influence the rate and extent of MnO dissolution:

pH: Lower pH (higher acidity) significantly increases the rate of dissolution.

Temperature: Higher temperatures generally increase the reaction rate, leading to faster

dissolution. For instance, heating is employed in acid digestion methods to ensure complete

dissolution of manganese oxides.[3]

Presence of Reducing Agents: For higher oxides of manganese (like MnO₂ or Mn₂O₃), the

presence of a reducing agent (e.g., hydrogen peroxide, oxalic acid) is often necessary to

facilitate dissolution by reducing the manganese to the more soluble Mn(II) state.[7][8] While

not strictly required for MnO, their presence would not inhibit the acid-driven dissolution.

Particle Size: Smaller particle sizes of MnO will have a larger surface area, leading to a

faster dissolution rate.

Experimental Protocols for Solubility Determination
Determining the solubility of a sparingly soluble or reactive compound like MnO requires

carefully designed experiments. The general workflow involves equilibrating the solid with the

solvent, separating the solid and liquid phases, and then analyzing the concentration of the

dissolved species in the liquid phase.
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General Experimental Workflow

Preparation

Equilibration Phase Separation Analysis

Weigh MnO Powder

Mix MnO and Solvent in a Sealed Vessel

Prepare Solvent

Agitate at Constant Temperature (e.g., shaker bath) Allow to Equilibrate (e.g., 24-48 hours) Centrifuge or Filter to Separate Solid MnO Collect Supernatant/Filtrate Dilute Sample Analyze for Mn Concentration (AAS, ICP, Titration)

Solvent Type

Dissolution Outcome

Manganese(II) Oxide (MnO)

Acids (HCl, H₂SO₄, HNO₃)

Reacts with H⁺

Ammonium Salts (NH₄Cl)

Complexation/Reaction

Water Non-polar Organic Solvents Bases (e.g., NaOH)

Soluble (Reaction) Insoluble
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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